Cas no 5859-36-9 (Butanedioic acid, (phenylmethyl)-, didecyl ester)
5859-36-9 structure
Product Name:Butanedioic acid, (phenylmethyl)-, didecyl ester
CAS No:5859-36-9
MF:C31H52O4
MW:488.742190361023
CID:341554
PubChem ID:71245551
Update Time:2025-04-19
Butanedioic acid, (phenylmethyl)-, didecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, (phenylmethyl)-, didecyl ester
- didecyl 2-benzylbutanedioate
- didecyl benzylsuccinate
- DTXSID80744253
- 5859-36-9
- SCHEMBL14673500
-
- Inchi: 1S/C31H52O4/c1-3-5-7-9-11-13-15-20-24-34-30(32)27-29(26-28-22-18-17-19-23-28)31(33)35-25-21-16-14-12-10-8-6-4-2/h17-19,22-23,29H,3-16,20-21,24-27H2,1-2H3
- InChI Key: XGZPYBFMAVFUSX-UHFFFAOYSA-N
- SMILES: O(C(C(CC1C=CC=CC=1)CC(=O)OCCCCCCCCCC)=O)CCCCCCCCCC
Computed Properties
- Exact Mass: 488.38676
- Monoisotopic Mass: 488.38656014g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 35
- Rotatable Bond Count: 25
- Complexity: 498
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Butanedioic acid, (phenylmethyl)-, didecyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5859-36-9 (Butanedioic acid, (phenylmethyl)-, didecyl ester) Related Products
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- 103-58-2(Propanoic acid,2-methyl-, 3-phenylpropyl ester)
- 620-79-1(Ethyl 2-benzylacetoacetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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